molecular formula C12H20N2O B8412477 6-isopropoxy-N1-isopropylbenzene-1,3-diamine

6-isopropoxy-N1-isopropylbenzene-1,3-diamine

Cat. No.: B8412477
M. Wt: 208.30 g/mol
InChI Key: DLGZRSWSVBGGCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-isopropoxy-N1-isopropylbenzene-1,3-diamine is a useful research compound. Its molecular formula is C12H20N2O and its molecular weight is 208.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H20N2O

Molecular Weight

208.30 g/mol

IUPAC Name

3-N-propan-2-yl-4-propan-2-yloxybenzene-1,3-diamine

InChI

InChI=1S/C12H20N2O/c1-8(2)14-11-7-10(13)5-6-12(11)15-9(3)4/h5-9,14H,13H2,1-4H3

InChI Key

DLGZRSWSVBGGCY-UHFFFAOYSA-N

Canonical SMILES

CC(C)NC1=C(C=CC(=C1)N)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2-isopropoxy-N-isopropyl-5-nitrobenzenamine 29 (385 mg, 1.62 mmol, 1 equiv) in ethanol (3 mL) was charged with 10% Pd/C (50% water, 253 mg, 0.162 mmol, 0.10 equiv) and air was evacuated with vacuum. The vacuum was replaced with a balloon filled with hydrogen gas, and the reaction was allowed to stir for 2 hours. The catalyst was filtered off using a pad of celite and rinsed with ethanol. The filtrate was concentrated, and the crude product was purified by flash chromatography and eluted with hexane:EtOAc=100:0 to 50:50 using 5% EtOAc increments to give 6-isopropoxy-N1-isopropylbenzene-1,3-diamine 31 (263 mg, 78%) as a solid.
Quantity
385 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
253 mg
Type
catalyst
Reaction Step Two

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